Cas no 19009-75-7 (2-Pyridinesulfonamide,1-oxide)
2-Pyridinesulfonamide,1-oxide structure
Product Name:2-Pyridinesulfonamide,1-oxide
CAS No:19009-75-7
MF:C5H6N2O3S
MW:174.177739620209
CID:123302
PubChem ID:15417762
Update Time:2025-04-18
2-Pyridinesulfonamide,1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinesulfonamide,1-oxide
- 2-Pyridinesulfonamide,1-oxide(8CI,9CI)
- 19009-75-7
- SCHEMBL10634892
- 1-oxidopyridin-1-ium-2-sulfonamide
- CHEMBL29104
-
- Inchi: 1S/C5H6N2O3S/c6-11(9,10)5-3-1-2-4-7(5)8/h1-4H,(H2,6,9,10)
- InChI Key: CPCOWTPLEJOHAC-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C[N+]=1[O-])(N)(=O)=O
Computed Properties
- Exact Mass: 174.00998
- Monoisotopic Mass: 174.00991323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 94Ų
Experimental Properties
- PSA: 87.1
2-Pyridinesulfonamide,1-oxide Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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